4'-Methoxycarbonylbenzo-15-crown 5-Ether
Overview
Description
4'-Methoxycarbonylbenzo-15-crown 5-ether, also known as MOCB15, is a chemical compound that belongs to the crown ether family. Crown ethers are cyclic chemical compounds that are capable of selectively binding cations. MOCB15 is a commonly used crown ether in scientific research due to its unique properties and its ability to selectively bind potassium ions.
Scientific Research Applications
Complexation and Photo-solvolysis
Research has shown that crown ethers, including compounds similar to 4'-Methoxycarbonylbenzo-15-crown-5-Ether, exhibit specific interactions with metal ions. One study highlighted the effect of guest cations on the photo-solvolysis of a closely related crown ether, demonstrating how complex formation with alkali metal ions could influence the reaction pathway and efficiency due to the destabilization of excited states (SuzukiAtsushi & TadaMasaru, 1980).
Synthesis and Properties of Derivatives
The synthesis and investigation of the properties of benzo-15-crown-5 derivatives have been a subject of interest, with research aiming to explore the structural, hydrophobic, and complexation characteristics of these compounds. A notable work synthesized new derivatives of benzo-15-crown-5, providing insights into their geometries, hydrophobic character, and the formation of supramolecular complexes with alkali metal hydroxides, highlighting the potential for selective ion recognition and complexation (R. Bărăţoiu et al., 2008).
Catalysis and Glycosylation
Crown ethers have been utilized as catalysts in organic synthesis, such as the glycosylation of phenols under phase transfer conditions. The asymmetric dibenzocrown esters, closely related to 4'-Methoxycarbonylbenzo-15-crown-5-Ether, were found to be superior catalysts for these reactions, showcasing the utility of crown ethers in facilitating chemical transformations (T. Chupakhina et al., 2004).
Structural and Conformational Analysis
Understanding the structural and conformational aspects of crown ethers is crucial for their application in complexation and catalysis. Studies have focused on analyzing the structures of crown ethers and their derivatives through techniques like NMR spectroscopy, X-ray crystallography, and theoretical methods, providing valuable insights into their stability, reactivity, and potential for ion complexation (Chia-Ching Su & Li-Hwa Lu, 2004).
Ion Selectivity and Sensing
Crown ethers are renowned for their selective ion recognition properties, which have been exploited in the development of sensors for alkali and transition metal ions. Research in this area has led to the creation of ion-selective electrodes and the exploration of the selectivities of crown ether-based compounds for specific ions, paving the way for their application in analytical chemistry and biological sensing (E. Lindner et al., 1990).
Mechanism of Action
Target of Action
It belongs to the class of crown ethers , which are known to act as ligands in metal-catalyzed reactions . They enhance the reactivity and selectivity by coordinating with metal cations .
Mode of Action
The mode of action of 4’-Methoxycarbonylbenzo-15-crown 5-Ether involves its interaction with metal cations . As a crown ether, it forms a cyclic structure that can encapsulate a metal ion within its cavity, allowing for selective and efficient catalysis of reactions .
Biochemical Pathways
The coordination with metal cations can influence various biochemical reactions where these cations play a crucial role .
Pharmacokinetics
Its solubility in methanol suggests that it may have good bioavailability if administered in a suitable solvent.
Result of Action
Its ability to coordinate with metal cations suggests that it may influence cellular processes where these cations are involved .
Biochemical Analysis
Biochemical Properties
The 4’-Methoxycarbonylbenzo-15-crown 5-Ether is known to form complex with various cations, including sodium (Na+) and potassium (K+)
Molecular Mechanism
It is known to form complexes with various cations, which could potentially influence enzyme activity, protein function, and gene expression .
properties
IUPAC Name |
methyl 2,5,8,11,14-pentaoxabicyclo[13.4.0]nonadeca-1(15),16,18-triene-17-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22O7/c1-18-16(17)13-2-3-14-15(12-13)23-11-9-21-7-5-19-4-6-20-8-10-22-14/h2-3,12H,4-11H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PMGUUVHWCHSZKY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC2=C(C=C1)OCCOCCOCCOCCO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22O7 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10501174 | |
Record name | Methyl 2,3,5,6,8,9,11,12-octahydro-1,4,7,10,13-benzopentaoxacyclopentadecine-15-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10501174 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
326.34 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
56683-56-8 | |
Record name | Methyl 2,3,5,6,8,9,11,12-octahydro-1,4,7,10,13-benzopentaoxacyclopentadecin-15-carboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=56683-56-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Methyl 2,3,5,6,8,9,11,12-octahydro-1,4,7,10,13-benzopentaoxacyclopentadecine-15-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10501174 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4'-Methoxycarbonylbenzo-15-crown 5-Ether | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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